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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536

Technical Support Center: AMPSO Buffered
Solutions

This guide provides troubleshooting for common issues, particularly precipitation, encountered
when working with AMPSO (3-([1,1-Dimethyl-2-hydroxyethyllamino)-2-hydroxypropanesulfonic
acid) buffered solutions.

Frequently Asked Questions (FAQs)
Q1: What is AMPSO and what are its primary
characteristics?

Al: AMPSO is a zwitterionic biological buffer, one of the '‘Good's buffers’, valued for its buffering
capacity in the alkaline range.[1][2] Its key properties are summarized below.

Table 1: Properties of AMPSO Buffer

Property Value Reference
pKa (at 25°C) 9.0 [2][3]
Useful pH Range 8.3-9.7 [1][3]
Molecular Weight 249.26 g/mol (Sodium Salt)

Solubility in Water 0.33 g/mL
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Q2: My AMPSO huffer solution has formed a precipitate.
What are the common causes?

A2: Precipitation in AMPSO buffer is uncommon given its high solubility but can occur due to
several factors:

o Low Temperature: Storing the buffer, especially concentrated stocks, at low temperatures
(e.g., 4°C) can decrease the solubility of AMPSO, leading to crystallization.[4][5]

o Exceeding Solubility Limit: Although high, the solubility limit can be exceeded if preparing
highly concentrated stock solutions, particularly if not using purified water or if other solutes
are present.

e pH Shifts: Significant shifts in pH outside the optimal buffering range can alter the ionic form
of AMPSO, potentially affecting its solubility.[4]

« Interaction with Metal lons: Certain divalent cations can interact with buffers, sometimes
leading to the formation of insoluble salts.[6][7] While AMPSO is generally considered a non-
complexing buffer, contamination with ions like Ca2* or Mg2* in the presence of phosphates
could cause issues.[6][8][9]

o Addition of Organic Solvents: Introducing organic solvents like methanol or acetonitrile can
significantly reduce the solubility of buffer salts, causing them to precipitate.[10][11]

Q3: I've observed a precipitate in my AMPSO buffer. How
can | troubleshoot this?

A3: If you encounter precipitation, a systematic approach can help identify and resolve the
issue. The following workflow outlines the key steps to take.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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